Cas no 54460-47-8 (Cyclopropanecarboxylic acid, decyl ester)

• Product Name: Cyclopropanecarboxylic acid, decyl ester
• CAS No: 54460-47-8
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 1589344
• PubChem ID: 550168
• Update Time: 2025-04-21

Cyclopropanecarboxylic acid, decyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, decyl ester
• Decyl cyclopropanecarboxylate #
• Cyclopropanecarboxylic acid,decyl ester
• CYCLO PROPANECARBOXYLIC ACID, DECYL ESTER
• Decyl cyclopropanecarboxylate
• 54460-47-8
• HYEPHAVKOSIDHM-UHFFFAOYSA-N

• Inchi： 1S/C14H26O2/c1-2-3-4-5-6-7-8-9-12-16-14(15)13-10-11-13/h13H,2-12H2,1H3
• InChI Key： HYEPHAVKOSIDHM-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCC)C(C1CC1)=O

Computed Properties

• Exact Mass: 226.19338
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3